Cas no 1261819-69-5 (3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone)

• Product Name: 3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone
• CAS No: 1261819-69-5
• MF: C₁₁H₁₁BrF₂O₂
• MW: 293.104649782181
• CID: 4985274
• Update Time: 2025-10-05

3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone

• Inchi： 1S/C11H11BrF2O2/c1-16-9-4-2-3-7(8(15)5-6-12)10(9)11(13)14/h2-4,11H,5-6H2,1H3
• InChI Key： UEPKJJVYWZFRLZ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone

Research Brief on 3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone (CAS: 1261819-69-5) in Chemical Biology and Pharmaceutical Applications

The compound 3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone (CAS: 1261819-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-difluoromethyl-methoxypropiophenone scaffold, exhibits promising potential as a versatile intermediate in drug discovery and development. Recent studies have explored its synthetic utility, biological activity, and applications in medicinal chemistry, positioning it as a compound of interest for further investigation.

Recent literature highlights the synthetic pathways and optimization strategies for 3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone. Researchers have developed efficient methods for its preparation, often involving palladium-catalyzed cross-coupling reactions or nucleophilic substitution techniques. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance metabolic stability and bioavailability in drug candidates. Additionally, the bromo substituent offers a reactive handle for further functionalization, making this compound a valuable building block in the synthesis of more complex molecules.

In terms of biological activity, preliminary studies suggest that derivatives of 3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone may exhibit inhibitory effects on specific enzymatic targets. For instance, recent in vitro assays have demonstrated its potential as a modulator of kinase activity, which could have implications for the treatment of cancers and inflammatory diseases. The methoxy group at the 3'-position appears to play a critical role in binding affinity, as evidenced by structure-activity relationship (SAR) studies. Further investigations are underway to elucidate the precise mechanisms of action and optimize the compound's pharmacological properties.

The pharmaceutical applications of 3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone extend beyond its direct biological activity. Researchers have utilized it as a key intermediate in the synthesis of novel drug candidates, particularly in the development of small-molecule inhibitors targeting protein-protein interactions. Its structural features make it amenable to modifications that can fine-tune selectivity and potency. Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its use in proprietary drug discovery programs.

Despite these promising developments, challenges remain in the widespread adoption of 3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone. Issues such as scalability of synthesis, cost-effectiveness of production, and potential toxicity profiles need to be addressed. Current research efforts are focused on addressing these limitations through innovative synthetic routes and comprehensive safety assessments. Collaborative initiatives between academic institutions and industry partners are expected to accelerate progress in this area.

In conclusion, 3-Bromo-2'-(difluoromethyl)-3'-methoxypropiophenone (CAS: 1261819-69-5) represents an exciting area of research in chemical biology and pharmaceutical sciences. Its unique structural features and demonstrated utility in drug discovery make it a compound worthy of continued investigation. As research progresses, we anticipate new insights into its applications and potential therapeutic benefits, further solidifying its position as a valuable tool in medicinal chemistry.